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Compound of Interest

Compound Name: Xenon-123

Cat. No.: B1222699

Xenon-123 Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling, storage, and
quality control of Xenon-123 (123Xe). Below you will find troubleshooting guides and frequently
asked questions (FAQs) to address common issues encountered during experimental
procedures.

Frequently Asked Questions (FAQSs)
1. What is Xenon-123 and what are its primary characteristics?

Xenon-123 is a radioactive isotope of xenon with a physical half-life of 2.08 hours.[1] It decays
by electron capture and positron emission to lodine-123 (*23]), a widely used medical
radioisotope for diagnostic imaging.[1]

2. How is Xenon-123 produced?

Xenon-123 is typically produced in a cyclotron by bombarding a highly enriched Xenon-124
(124Xe) target with protons. The primary nuclear reaction is 2¢Xe(p,pn)t23Xe. Another reaction
that can occur is 124Xe(p,2n)123Cs, which then rapidly decays to 123Xe.
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3. What are the common radionuclidic impurities in Xenon-123?

The most common radionuclidic impurities in Xenon-123 produced from a 124Xe target are
other xenon isotopes. The presence of stable Xenon-126 (12°Xe) in the target material can lead
to the formation of Xenon-125 (125Xe) via the 126Xe(p,pn)12>Xe reaction. Other potential but less
common impurities can arise from other stable xenon isotopes present in the enriched target.
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4. How can | assess the radionuclidic purity of my Xenon-123 sample?

Gamma-ray spectroscopy is the most effective method for determining the radionuclidic purity
of a Xenon-123 sample.[2] By analyzing the gamma-ray spectrum, you can identify and
quantify the presence of any gamma-emitting impurities.

Quantitative Data Summary: Common Radionuclidic Impurities in Xenon-123 Production

o Production
. . ] Principal Gamma- .
Radionuclide Half-life ] Reaction from
ray Energies (keV) .
Target Impurities

Xenon-123 (12Xe) 2.08 hours 148.9,178.1, 278.8 124Xe(p,pn)i=Xe
124Xe(p,3n)t?2Cs ->
Xenon-122 (122Xe) 20.1 hours 564.1
122Xe
Xenon-125 (125Xe) 16.9 hours 188.4,243.4 126X e(p,pn)i2>Xe
Xenon-127 (*27Xe) 36.4 days 172.1, 202.9, 375.0 128Xe(p,pn)2’Xe

Experimental Protocol: Radionuclidic Purity of
Xenon-123 by Gamma Spectroscopy

This protocol outlines the procedure for determining the radionuclidic purity of a Xenon-123
gas sample using a high-purity germanium (HPGe) detector.

Objective: To identify and quantify gamma-emitting radionuclidic impurities in a Xenon-123
sample.

Materials:
e Xenon-123 gas sample in a shielded container.
e High-purity germanium (HPGe) detector coupled to a multichannel analyzer (MCA).

e Lead shielding for the detector.
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» Calibrated gamma-ray sources for energy and efficiency calibration (e.g., 133Ba, 13’Cs, ¢°Co).
e Gas handling manifold for safe transfer of the Xenon-123 sample.

Procedure:

o System Calibration:

o Perform an energy and efficiency calibration of the HPGe detector using the calibrated
gamma-ray sources. This is crucial for accurate identification and quantification of
radionuclides.

o Background Measurement:

o Acquire a background spectrum for a sufficient amount of time with the detector in its
shielding to identify background radiation.

e Sample Preparation and Measurement:

o Safely transfer a known volume of the Xenon-123 gas from its storage container to a
counting vial compatible with the detector geometry using a gas handling manifold.

o Place the sample at a reproducible distance from the detector.

o Acquire the gamma-ray spectrum for a pre-determined time to achieve adequate counting
statistics.

o Data Analysis:
o Subtract the background spectrum from the sample spectrum.
o lIdentify the characteristic gamma-ray peaks of Xenon-123 (148.9, 178.1, 278.8 keV).
o Search for and identify any other gamma-ray peaks that do not correspond to Xenon-123.

o Calculate the activity of Xenon-123 and any identified impurities using the efficiency
calibration data.
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o Determine the radionuclidic purity by expressing the activity of each impurity as a
percentage of the total activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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